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Compound of Interest

Compound Name: Maltol-d3

Cat. No.: B12379814 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Molecular Structure of Maltol-d3

Abstract
Maltol-d3, the deuterated analogue of Maltol, is a stable isotope-labeled compound primarily

utilized as an internal standard in analytical chemistry, particularly in mass spectrometry-based

quantification assays. Its synthesis involves the substitution of three hydrogen atoms with

deuterium, resulting in a mass shift that allows for its clear differentiation from the non-

deuterated form. This guide provides a comprehensive overview of the chemical properties,

molecular structure, and common experimental methodologies associated with Maltol-d3,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Molecular Structure
Maltol-d3 is systematically named 3-hydroxy-2-(trideuteriomethyl)pyran-4-one. The core

molecular structure is identical to that of Maltol, featuring a 4H-pyran-4-one ring substituted

with hydroxyl and methyl groups. The key distinction is the isotopic labeling of the methyl group

with three deuterium atoms.

Table 1: Molecular Identifiers for Maltol-d3
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Identifier Value Source

IUPAC Name
3-hydroxy-2-

(trideuteriomethyl)pyran-4-one
[1]

CAS Number 132331-92-1 [2][3]

Molecular Formula C₆H₃D₃O₃ [2][3][4]

SMILES
O=C1C=COC(C([2H])([2H])

[2H])=C1O
[3]

InChI

InChI=1S/C6H6O3/c1-4-

6(8)5(7)2-3-9-4/h2-

3,8H,1H3/i1D3

[1][2][3]

InChIKey
XPCTZQVDEJYUGT-

FIBGUPNXSA-N
[1]

Physicochemical Properties
The incorporation of deuterium atoms into the Maltol structure results in a slightly higher

molecular weight compared to the parent compound, a property that is fundamental to its

application as an internal standard. Its physical properties are summarized below.

Table 2: Physicochemical Data for Maltol-d3

Property Value Source

Molecular Weight 129.13 g/mol [1][2][3][4]

Appearance Light Beige to Brown Solid [2][5]

Melting Point 126-128°C [5]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[2][4][5]

Storage Temperature -20°C to +4°C [3][4][5]

Purity >95% (HPLC) [3]
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Experimental Protocols and Methodologies
Synthesis and Purification
The synthesis of Maltol-d3 involves isotopic labeling of the parent compound, Maltol (3-

hydroxy-2-methyl-4H-pyran-4-one). While specific proprietary synthesis routes may vary, a

general workflow can be described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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